Cas no 330807-97-1 (Boc-Gly-Gly-Gly-Gly-Gly)

• Product Name: Boc-Gly-Gly-Gly-Gly-Gly
• CAS No: 330807-97-1
• MF: C₁₅H₂₅N₅O₈
• MW: 403.38770365715
• CID: 6620473
• PubChem ID: 87250033
• Update Time: 2025-10-25

Boc-Gly-Gly-Gly-Gly-Gly Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1486144
• BP-28408
• 330807-97-1
• (tert-Butoxycarbonyl)glycyl-glycyl-glycyl-glycyl-glycine
• CS-0113914
• (tert-Butoxycarbonyl)glycylglycylglycylglycylglycine
• G76518
• Boc-glycyl-glycyl-glycyl-glycyl-glycine
• Boc-Gly-Gly-Gly-Gly-Gly

• Inchi： 1S/C15H25N5O8/c1-15(2,3)28-14(27)20-7-12(24)18-5-10(22)16-4-9(21)17-6-11(23)19-8-13(25)26/h4-8H2,1-3H3,(H,16,22)(H,17,21)(H,18,24)(H,19,23)(H,20,27)(H,25,26)
• InChI Key： ZLQWKZJEUSCLMJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCC(NCC(NCC(=O)O)=O)=O)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 403.17031277g/mol
• Monoisotopic Mass: 403.17031277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 192Ų

Additional information on Boc-Gly-Gly-Gly-Gly-Gly

Professional Introduction to Boc-Gly-Gly-Gly-Gly-Gly (CAS No 330807-97-1)

Boc-Gly-Gly-Gly-Gly-Gly, with the chemical abstracts service number (CAS No) 330807-97-1, is a critically important compound in the field of pharmaceutical chemistry and peptidomimetics. This compound, featuring a sequence of five glycine units protected by a tert-butoxycarbonyl (Boc) group at the N-terminus, has garnered significant attention due to its utility in the synthesis of peptide analogs and its potential applications in drug development.

The structure of Boc-Gly-Gly-Gly-Gly-Gly consists of a linear backbone of glycine residues, each linked by natural peptide bonds. The Boc group serves as an N-terminal protecting group, which is essential for controlling the reactivity of the amino group during peptide synthesis. This protection is particularly valuable in multi-step synthetic routes where selective modification at different positions is required.

In recent years, there has been a surge in research focused on peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor bioavailability and rapid degradation. The compound Boc-Gly-Gly-Gly-Gly-Gly plays a pivotal role in this area, providing a versatile building block for constructing peptidomimetic libraries. These libraries are invaluable for high-throughput screening and lead optimization in drug discovery.

One of the most compelling applications of Boc-Gly-Gly-Gly-Gly-Gly is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, inflammation, and viral infections. By incorporating this compound into synthetic schemes, researchers can design molecules that specifically target and inhibit certain proteases. For instance, studies have shown that peptidomimetics derived from sequences similar to Boc-Gly-Gly-Gly-Gly-Gli can effectively inhibit matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer metastasis.

The utility of Boc-Gly-Gly-Gly-Gli extends beyond protease inhibition. It has also been employed in the synthesis of antimicrobial agents and anti-inflammatory compounds. The linear glycine backbone provides a flexible scaffold that can be modified to enhance binding affinity and selectivity towards target proteins. This flexibility has enabled the development of novel compounds with improved pharmacokinetic properties.

Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the accessibility and efficiency of incorporating compounds like Boc-gamma-amino butyric acid into larger peptide sequences. SPPS allows for automated and scalable synthesis, making it possible to produce complex peptidomimetics with high purity and yield. This technique has been instrumental in generating libraries of diverse peptidomimetics for medicinal chemistry applications.

The growing interest in structure-based drug design has also highlighted the importance of understanding the conformational preferences of peptidomimetics. Computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict the three-dimensional structures of these compounds. These studies have revealed that subtle modifications in the backbone conformation can significantly alter binding properties, providing valuable insights for rational drug design.

In conclusion, Boc-gamma-amino butyric acid (CAS No 330807-97-1) represents a cornerstone compound in modern pharmaceutical chemistry. Its role as a building block for peptidomimetics underscores its importance in drug discovery and development. With ongoing research focused on optimizing synthetic routes and exploring new applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.